BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Overview of
Potassium Dicyanoaurate(l)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium dicyanoaurate

Cat. No.: B078129

This guide provides an in-depth analysis of the fundamental chemical properties of potassium
dicyanoaurate(l), a key compound in various industrial and research applications. Designed
for researchers, scientists, and professionals in drug development, this document outlines its
molecular characteristics and provides a visual representation of its structure.

Quantitative Molecular Data

Potassium dicyanoaurate(l), also known as potassium gold cyanide, is an inorganic
compound with significant applications in electroplating and as a precursor in the synthesis of
gold-based nanomaterials.[1] A precise understanding of its molecular weight and composition
is crucial for stoichiometric calculations in experimental protocols.

The compound's chemical formula is KAu(CN)2.[1][2] It is also represented as C2AuKN2z.[3][4]
[5] The molecular weight of potassium dicyanoaurate(l) is 288.10 g/mol .[2][3] This value is
derived from the atomic weights of its constituent elements: potassium, gold, carbon, and
nitrogen.

For clarity and comparative ease, the molecular and atomic data are summarized in the table
below.
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] ) Total

Atomic Weight ( o
Component Symbol Count jmol) Contribution (

mo

2 g/mol )
Potassium K 1 39.098 39.098
Gold Au 1 196.967 196.967
Carbon C 2 12.011 24.022
Nitrogen N 2 14.007 28.014

Total KAU(CN)z2 288.10

Chemical Structure and Bonding

The structure of potassium dicyanoaurate(l) consists of a potassium cation (K+) and a linear
dicyanoaurate(l) anion (JAu(CN)z]-). In the anion, the central gold(l) ion is coordinated to two
cyanide ligands. This linear geometry is characteristic of d2 metal complexes.

Caption: Chemical structure of Potassium Dicyanoaurate(l).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078129#potassium-dicyanoaurate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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